Cas no 1315371-35-7 (6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid)

• Product Name: 6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• CAS No: 1315371-35-7
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 5188283
• PubChem ID: 54772782
• Update Time: 2025-10-19

6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SB70818
• 6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid

• Inchi： 1S/C12H10FNO3/c1-6-3-7(13)4-8-10(6)14(2)5-9(11(8)15)12(16)17/h3-5H,1-2H3,(H,16,17)
• InChI Key： CNXWXGWUWFFVQR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2=C(C=1)C(C(C(=O)O)=CN2C)=O

Computed Properties

• Exact Mass: 235.06447134g/mol
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on 6-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid

6-fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoLine-3-carboxylic acid: A Promising Quinoline Derivative in Modern Drug Discovery

Among the diverse array of quinoline derivatives explored in contemporary medicinal chemistry research, 6-fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoLine-3-carboxylic acid (CAS 1315371-35-7) has emerged as a molecule of significant interest due to its unique structural features and pharmacological properties. This compound belongs to the broader class of quinolone carboxylic acids, which are known for their role in antibiotic development and modulation of cellular processes. The presence of fluorine at the 6-position introduces electronic effects that enhance metabolic stability while maintaining optimal hydrophobicity. The methyl groups at positions 1 and 8 contribute to conformational rigidity and improved membrane permeability compared to unsubstituted analogs.

Recent structural studies published in Journal of Medicinal Chemistry (2023) reveal that this compound's 4-keto group forms critical hydrogen bonds with target proteins through its carbonyl oxygen. Computational docking simulations demonstrate that this interaction contributes to submicromolar binding affinities with histone deacetylase (HDAC) isoforms 6 and 8 - a finding corroborated by in vitro enzyme inhibition assays using recombinant HDAC constructs. The carboxylic acid moiety at position 3 plays a dual role: it serves as a bioisosteric replacement for more reactive functional groups while providing necessary ionization characteristics for cellular uptake.

In preclinical oncology research conducted at the Institute of Molecular Biology (IMB), this quinoline derivative exhibited selective cytotoxicity against multiple myeloma cell lines (IC₅₀ values ranging from 0.8–2.5 μM). Mechanistic investigations using CRISPR-Cas9 knockout models identified its ability to disrupt the bromodomain-containing protein 4 (BRD4), a key mediator in MYC oncogene regulation. This discovery aligns with emerging therapeutic strategies targeting epigenetic regulators for hematological malignancies.

Synthetic advancements reported in Nature Synthesis (January 2024) have enabled scalable production through a palladium-catalyzed Suzuki-Miyaura coupling followed by fluorination under microwave-assisted conditions. This optimized route achieves >95% purity with only three steps compared to traditional methods requiring seven steps. The improved synthetic pathway reduces production costs by approximately 40%, making large-scale biological evaluations feasible.

Bioavailability studies using mouse xenograft models showed plasma concentrations exceeding therapeutic thresholds after oral administration at doses below 50 mg/kg. Pharmacokinetic analysis revealed an elimination half-life of ~9 hours when administered via intravenous injection - a parameter significantly influenced by the methyl substituents enhancing microsomal stability against CYP enzymes. These properties make it an attractive candidate for formulation development compared to earlier HDAC inhibitors like vorinostat and romidepsin.

In neurodegenerative disease research published in Nature Communications, this compound demonstrated neuroprotective effects in Alzheimer's disease models by inhibiting glycogen synthase kinase 3β (GSK3β) at concentrations that do not cross the blood-brain barrier threshold. This apparent paradox is explained by its ability to modulate peripheral immune responses that reduce neuroinflammation through cytokine regulation pathways. The selectivity profile observed suggests potential utility as an adjunct therapy without direct CNS penetration risks.

Clinical trial design considerations highlight its favorable ADME/T profile compared to other quinolones: minimal hERG channel interaction (<9% inhibition at 10 μM), no significant CYP enzyme induction (>5-fold increase threshold maintained), and absence of genotoxicity in Ames assays even at high concentrations (up to 5 mg/mL). These attributes align with FDA guidelines for advancing compounds into Phase I trials without requiring extensive structural modifications.

Spectroscopic characterization confirms the compound's planar aromatic structure with conjugated π-electron systems extending across the quinoline ring system. NMR analysis shows characteristic signals at δH 7.8–8.2 ppm corresponding to the fluorinated aromatic proton environment, while IR spectroscopy identifies carbonyl stretching vibrations between 1680–1700 cm⁻¹ consistent with ketone/carboxylic acid functionalities. X-ray crystallography data from recent studies reveals intermolecular hydrogen bonding networks between adjacent molecules' carboxylate groups and methyl amine substituents from neighboring crystals.

Biomaterials applications are now being explored due to its photochemical properties under UV irradiation (λmax=295 nm). Researchers at MIT's Department of Chemical Engineering have demonstrated its use as a crosslinking agent in hydrogel matrices used for drug delivery systems, forming stable networks under physiological conditions while maintaining controlled degradation profiles over weeks rather than days - critical for sustained release applications.

In enzymology studies published this year (Bioorganic & Medicinal Chemistry Letters, March), this compound was found to act as a competitive inhibitor against dihydroorotate dehydrogenase (DHODH), achieving IC₅₀ values comparable to approved drugs like teriflunomide but with superior selectivity indices (>50-fold vs off-target enzymes). This dual HDAC/DHODH inhibition mechanism presents novel opportunities for combination therapies targeting autoimmune diseases where both epigenetic and metabolic pathways contribute pathologically.

Safety pharmacology evaluations using human iPSC-derived cardiomyocytes showed no arrhythmic potential even after prolonged exposure - a critical advantage over earlier HDAC inhibitors associated with QT prolongation risks. Hepatotoxicity assessments via HepaRG co-culture systems indicated dose-dependent increases in ALT/AST levels only above clinically relevant concentrations (>20 mM), suggesting manageable toxicity profiles when formulated appropriately.

The compound's unique substitution pattern enables solid-state form control through solvent-assisted crystallization techniques reported in . Researchers have successfully generated four distinct polymorphic forms with varying hygroscopic tendencies - form β exhibiting optimal moisture resistance (<5% weight gain over 7 days at RH=90%) while maintaining crystallinity required for pharmaceutical processing.

In vivo efficacy studies using triple-negative breast cancer xenograft models demonstrated tumor growth inhibition rates exceeding 60% when combined with checkpoint inhibitors - synergistic effects attributed to enhanced T-cell infiltration mediated through epigenetic modulation of PD-L1 expression levels on cancer cells. This combination therapy approach is currently under investigation by multiple academic institutions seeking FDA Fast Track designation.

Surface plasmon resonance experiments revealed nanomolar dissociation constants (KD ~2 nM) when interacting with heat shock protein HSP90β - suggesting potential applications as molecular probes for studying chaperone-assisted protein degradation pathways implicated in cancer progression mechanisms recently described in .

Newly discovered interactions with nuclear receptors such as PPARγ have opened avenues for metabolic disease research applications previously unexplored among quinolone derivatives. In vitro adipocyte differentiation assays showed dose-dependent activation profiles peaking at EC₅₀=3 μM, offering promising leads for type II diabetes management strategies focusing on adipose tissue homeostasis regulation.

Rational drug design efforts utilizing this scaffold have leveraged machine learning predictions from Schrödinger's QM-Polarizable model suite, identifying novel substituent patterns that could further enhance selectivity towards specific HDAC isoforms without compromising solubility parameters crucial for formulation development.